Cas no 246177-37-7 (methyl 4-hydroxy-1-benzothiophene-5-carboxylate)

• Product Name: methyl 4-hydroxy-1-benzothiophene-5-carboxylate
• CAS No: 246177-37-7
• MF: C₁₀H₈O₃S
• MW: 208.233721733093
• MDL: MFCD14584668
• CID: 1417810
• PubChem ID: 22397191
• Update Time: 2025-04-20

methyl 4-hydroxy-1-benzothiophene-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-5-carboxylic acid, 4-hydroxy-, methyl ester
• 4-hydroxy-Benzo[b]thiophene-5-carboxylic acid methyl ester
• methyl 4-hydroxy-1-benzothiophene-5-carboxylate
• DTXSID60625450
• EX-A599
• CS-0028589
• AS-67438
• SCHEMBL6283230
• RAWQGMFTJYIMMQ-UHFFFAOYSA-N
• WJA17737
• Methyl 4-hydroxybenzo[b]thiophene-5-carboxylate
• 246177-37-7
• SB67113
• SY126327
• W11411
• AKOS027255873
• Methyl4-hydroxybenzo[b]thiophene-5-carboxylate
• DB-025150
• MFCD14584668

• MDL： MFCD14584668
• Inchi： 1S/C10H8O3S/c1-13-10(12)7-2-3-8-6(9(7)11)4-5-14-8/h2-5,11H,1H3
• InChI Key： RAWQGMFTJYIMMQ-UHFFFAOYSA-N
• SMILES： S1C=CC2C(=C(C(=O)OC)C=CC1=2)O

Computed Properties

• Exact Mass: 208.01944
• Monoisotopic Mass: 208.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 332.3±22.0 °C at 760 mmHg
• Flash Point: 154.7±22.3 °C
• PSA: 46.53
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

methyl 4-hydroxy-1-benzothiophene-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives